Cas no 1804731-73-4 (3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine)

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine is a halogenated pyridine derivative featuring a trifluoromethoxy group, nitro substituent, and an aminomethyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the iodine substituent. The electron-withdrawing nitro and trifluoromethoxy groups enhance its utility as an intermediate in the synthesis of complex heterocyclic systems. The aminomethyl moiety further allows for derivatization, enabling the introduction of additional functional groups. Its structural features make it valuable for applications in medicinal chemistry, where such scaffolds are often employed in the development of bioactive molecules.
3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine structure
1804731-73-4 structure
Product Name:3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine
CAS No:1804731-73-4
MF:C7H5F3IN3O3
MW:363.03258395195
CID:4835449
Update Time:2025-06-09

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H5F3IN3O3/c8-7(9,10)17-5-3(1-12)6(11)13-2-4(5)14(15)16/h2H,1,12H2
    • InChI Key: KYPCJAFTPRAQJH-UHFFFAOYSA-N
    • SMILES: IC1C(CN)=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 286
  • XLogP3: 1.4
  • Topological Polar Surface Area: 94

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091583-1g
3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine
1804731-73-4 97%
1g
$1,445.30 2022-04-01

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine Related Literature

Additional information on 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine: An Overview of a Promising Compound in Medicinal Chemistry

3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804731-73-4) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents. This article aims to provide a comprehensive overview of 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine is a pyridine derivative with a complex molecular structure. The presence of an aminomethyl group, an iodo substituent, a nitro group, and a trifluoromethoxy moiety endows this compound with unique chemical and physical properties. The aminomethyl group provides potential sites for further functionalization, making it an attractive candidate for drug design and optimization. The iodo substituent enhances the lipophilicity of the molecule, which can be beneficial for improving its cellular uptake and bioavailability. The nitro group confers redox activity and can participate in various biological processes, while the trifluoromethoxy moiety contributes to the overall stability and metabolic resistance of the compound.

Synthesis Methods: The synthesis of 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine has been explored using various approaches. One common method involves the reaction of 2-bromo-5-nitropyridine with trifluoromethanesulfonic acid to form the corresponding triflate intermediate. Subsequent iodination and amination steps yield the final product. Another approach involves the direct iodination of 2-bromo-5-nitro-4-trifluoromethoxypyridine followed by reductive amination to introduce the aminomethyl group. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities: strong>
Recent studies have highlighted the diverse biological activities of 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine strong>. One notable application is in the field of anticancer therapy. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, the compound's ability to cross cell membranes efficiently due to its lipophilic nature enhances its therapeutic potential.

In addition to its anticancer properties, 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine strong > has been investigated for its potential as an imaging agent in nuclear medicine. The presence of the < strong > iodo strong > substituent makes it suitable for radiolabeling with isotopes such as iodine-123 or iodine-131, which are commonly used in diagnostic imaging techniques like single-photon emission computed tomography (SPECT) and positron emission tomography (PET). Preliminary studies have demonstrated that radiolabeled derivatives of this compound can effectively target specific receptors or enzymes in vivo, providing valuable insights into disease progression and treatment response.

< strong > Recent Research Advancements: strong >
The ongoing research on < strong > 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine strong > has led to several significant breakthroughs. A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs with modified substituents at different positions on the pyridine ring. These analogs exhibited enhanced potency and selectivity against specific cancer types, suggesting that further structural optimization could lead to more effective therapeutic agents.

Another notable study focused on the pharmacokinetic properties of < strong > 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine strong > in animal models. The results indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life, which are crucial factors for successful drug development. Additionally, preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, further supporting its potential as a safe and effective treatment option.

In conclusion, < strong > 3-(Aminomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine strong > (CAS No. 1804731-73-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anticancer therapy and diagnostic imaging. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.